N-(3-ethoxybenzyl)-2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazole-4-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-5-pyridin-4-yl-N-(pyridin-4-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C22H20N6O/c1-15-3-4-19(13-16(15)2)28-21(18-7-11-24-12-8-18)20(26-27-28)22(29)25-14-17-5-9-23-10-6-17/h3-13H,14H2,1-2H3,(H,25,29)
• InChI Key: OQTIFUHQUVZCSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N=N2)C(=O)NCC3=CC=NC=C3)C4=CC=NC=C4)C
• Molecular Formula: C22H20N6O
• Molecular Weight: 384.4 g/mol

Description

N-(3-ethoxybenzyl)-2-(6-pyrrolidin-1-ylpyridin-3-yl)-1,3-thiazole-4-carboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It is a thiazole-containing compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Anticancer Activity

Compounds structurally related to the one have been synthesized and evaluated for their potential anticancer activities. For instance, Co(II) complexes of similar thiazole derivatives have been synthesized and submitted for in vitro cytotoxicity studies in human breast cancer cell line (MCF 7), showing promising results in anticancer research (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, demonstrating significant antituberculosis activity. Such studies indicate the potential of thiazole derivatives in the development of new treatments for tuberculosis (V. U. Jeankumar et al., 2013).

Antimicrobial and Antifungal Applications

Synthesis of new pyridine derivatives, including compounds with thiazole structures, has shown variable and modest activity against investigated strains of bacteria and fungi, suggesting the potential of such compounds in antimicrobial and antifungal applications (N. Patel et al., 2011).